Cas no 84228-64-8 (2,4,6-trimethyl-8-phenyl-5-1,3thiazolo3,4-apyrimidin-5-ylium perchlorate)

• Product Name: 2,4,6-trimethyl-8-phenyl-5-1,3thiazolo3,4-apyrimidin-5-ylium perchlorate
• CAS No: 84228-64-8
• MF: C₁₅H₁₅ClN₂O₄S
• MW: 354.808601617813
• CID: 4211232
• PubChem ID: 13303178
• Update Time: 2025-11-06

2,4,6-trimethyl-8-phenyl-5-1,3thiazolo3,4-apyrimidin-5-ylium perchlorate Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,4-a]pyrimidin-5-ium, 2,4,6-trimethyl-8-phenyl-, perchlorate
• Thiazolo[3,4-a]pyrimidin-5-ium, 2,4,6-trimethyl-8-phenyl-, perchlorate (1:1)
• 2,4,6-trimethyl-8-phenyl-5-1,3thiazolo3,4-apyrimidin-5-ylium perchlorate
• AKOS026700072
• F1059-0061
• 2,4,6-trimethyl-8-phenylthiazolo[3,4-a]pyrimidin-5-ium perchlorate
• SR-01000010113-1
• SR-01000010113
• 2,4,6-trimethyl-8-phenyl-5lambda5-[1,3]thiazolo[3,4-a]pyrimidin-5-ylium perchlorate
• 84228-64-8
• 2,4,6-trimethyl-8-phenyl-[1,3]thiazolo[3,4-a]pyrimidin-5-ium;perchlorate

• Inchi： 1S/C15H15N2S.ClHO4/c1-10-9-11(2)17-12(3)18-14(15(17)16-10)13-7-5-4-6-8-13;2-1(3,4)5/h4-9H,1-3H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key： NSDAPVPPKXIZHJ-UHFFFAOYSA-M
• SMILES： Cl([O-])(=O)(=O)=O.CC1SC(C2C=CC=CC=2)=C2N=C(C)C=C(C)[N+]=12

Computed Properties

• Exact Mass: 354.0441058Da
• Monoisotopic Mass: 354.0441058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Additional information on 2,4,6-trimethyl-8-phenyl-5-1,3thiazolo3,4-apyrimidin-5-ylium perchlorate

Comprehensive Overview of 2,4,6-Trimethyl-8-Phenyl-5-1,3-Thiazolo[3,4-a]Pyrimidin-5-Ylium Perchlorate (CAS No. 84228-64-8)

The compound 2,4,6-trimethyl-8-phenyl-5-1,3-thiazolo[3,4-a]pyrimidin-5-ylium perchlorate (CAS No. 84228-64-8) is a specialized heterocyclic organic molecule with a unique structural framework. Its thiazolo[3,4-a]pyrimidine core, combined with a phenyl substituent and perchlorate counterion, makes it a subject of interest in advanced chemical research and industrial applications. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, addressing common queries such as "what is the use of thiazolo pyrimidine derivatives" and "how to synthesize heterocyclic perchlorate salts."

In recent years, the demand for heterocyclic compounds has surged due to their versatility in pharmaceuticals, agrochemicals, and materials science. The 2,4,6-trimethyl-8-phenyl-5-1,3-thiazolo[3,4-a]pyrimidin-5-ylium perchlorate stands out for its potential in fluorescence imaging and organic electronics, topics frequently searched in academic and industrial circles. Researchers often explore its photophysical properties, asking questions like "how does phenyl substitution affect thiazolo pyrimidine fluorescence?" or "what are the applications of perchlorate salts in optoelectronics?"

The synthesis of this compound typically involves the condensation of 1,3-thiazole precursors with pyrimidine derivatives, followed by methylation and perchlorate salt formation. Its crystalline structure and thermal stability have been characterized using techniques like X-ray diffraction and differential scanning calorimetry (DSC). These properties align with trending searches such as "crystal engineering of nitrogen-rich heterocycles" and "thermal analysis of organic salts."

From an industrial perspective, the compound's solubility and ionic conductivity make it a candidate for energy storage materials, a hot topic in the era of renewable energy. Users often search for "organic ionic conductors for batteries" or "heterocyclic compounds in supercapacitors," highlighting its relevance. Additionally, its ligand properties in coordination chemistry are explored in queries like "how to design metal-organic frameworks (MOFs) with thiazolo pyrimidines."

Environmental and safety considerations are also critical. While not classified as hazardous, its perchlorate moiety necessitates proper handling, a point often raised in searches like "safe disposal of perchlorate-containing compounds." Regulatory compliance, especially in green chemistry initiatives, is another trending focus, with terms like "sustainable synthesis of heterocycles" gaining traction.

In summary, 2,4,6-trimethyl-8-phenyl-5-1,3-thiazolo[3,4-a]pyrimidin-5-ylium perchlorate (CAS No. 84228-64-8) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications—from optoelectronics to coordination chemistry—reflect the compound's adaptability to contemporary scientific challenges. By addressing high-search-volume questions and integrating SEO-friendly keywords, this overview aims to bridge the gap between academic knowledge and industrial innovation.